N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine

• Molecular Formula: C18H22FNO2
• Molecular Weight: 303.4 g/mol
• IUPAC Name: N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]propan-2-amine
• InChI: InChI=1S/C18H22FNO2/c1-13(2)20-11-15-6-9-17(18(10-15)21-3)22-12-14-4-7-16(19)8-5-14/h4-10,13,20H,11-12H2,1-3H3
• InChI Key: COOLZPYQLHTTAM-UHFFFAOYSA-N
• SMILES: CC(C)NCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC

Description

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine, also known as FMA or 4-Fluoromethamphetamine, is a synthetic amphetamine derivative that has gained attention in scientific research due to its potential therapeutic effects. FMA is a stimulant drug that acts on the central nervous system, producing effects similar to those of other amphetamines.

Mechanism of Action

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine acts by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine binds to the vesicular monoamine transporter 2 (VMAT2), which leads to the release of dopamine from the vesicles into the cytoplasm. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine also binds to the plasma membrane monoamine transporter (PMAT), which leads to the release of norepinephrine and serotonin.
Biochemical and physiological effects:
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine produces a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, increased energy, and increased sociability. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine can also cause side effects such as insomnia, anxiety, and paranoia.

Advantages and Limitations for Lab Experiments

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine has several advantages for use in lab experiments, including its high potency and selectivity for monoamine transporters. It is also relatively easy and inexpensive to synthesize. However, N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine has several limitations, including its potential for abuse and toxicity. It is important to use caution when handling N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine in lab experiments and to follow proper safety protocols.

Future Directions

There are several future directions for N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine research, including its potential as a treatment for depression, anxiety, and ADHD. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine may also have potential as a tool for studying the neurobiology of addiction and reward. Further research is needed to fully understand the therapeutic potential and limitations of N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine.

Synthesis Methods

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine can be synthesized through several methods, including the Leuckart-Wallach reaction, reductive amination, and the Leuckart reaction. The most common method involves the reaction of 4-fluorobenzaldehyde with 3-methoxyphenylacetone in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with 2-propanamine to produce N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine.

Scientific Research Applications

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine has been studied for its potential therapeutic effects, including its use as an antidepressant and anxiolytic agent. It has also been studied for its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and obesity. N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}propan-2-amine has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.